Cas no 5706-81-0 (Hydrazinecarbothioamide, 2-[(2-methylphenyl)methylene]-)
![Hydrazinecarbothioamide, 2-[(2-methylphenyl)methylene]- structure](https://www.kuujia.com/scimg/cas/5706-81-0x500.png)
5706-81-0 structure
Product name:Hydrazinecarbothioamide, 2-[(2-methylphenyl)methylene]-
Hydrazinecarbothioamide, 2-[(2-methylphenyl)methylene]- Chemical and Physical Properties
Names and Identifiers
-
- Hydrazinecarbothioamide, 2-[(2-methylphenyl)methylene]-
- [(2-methylphenyl)methylideneamino]thiourea
- 5706-81-0
- DTXSID90351836
- AKOS017263386
-
- Inchi: InChI=1S/C9H11N3S/c1-7-4-2-3-5-8(7)6-11-12-9(10)13/h2-6H,1H3,(H3,10,12,13)/b11-6+
- InChI Key: HFJJVDKBEWNQLV-IZZDOVSWSA-N
- SMILES: NC(N/N=C/C1=CC=CC=C1C)=S
Computed Properties
- Exact Mass: 193.06753
- Monoisotopic Mass: 193.06736854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.1
- Topological Polar Surface Area: 82.5Ų
Experimental Properties
- PSA: 50.41
Hydrazinecarbothioamide, 2-[(2-methylphenyl)methylene]- Related Literature
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Pierre-Antoine Nocquet,Raphaël Hensienne,Joanna Wencel-Delord,Eric Wimmer,Damien Hazelard Org. Biomol. Chem., 2015,13, 9176-9180
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Yongmao Li,Lu Cheng,Zhiqiang Cao,Wenguang Liu J. Mater. Chem. B, 2014,2, 46-48
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Anna Maroń,Katarzyna Czerwińska,Barbara Machura,Luis Raposo,Catarina Roma-Rodrigues,Alexandra R. Fernandes,Jan G. Małecki,Agata Szlapa-Kula,Slawomir Kula,Stanisław Krompiec Dalton Trans., 2018,47, 6444-6463
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